Cas no 104127-76-6 (Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate)
104127-76-6 structure
Product Name:Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
CAS No:104127-76-6
MF:C23H21O2P
MW:360.385407209396
CID:893529
Update Time:2025-04-19
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Chemical and Physical Properties
Names and Identifiers
-
- allyl oxycarbonylmethylene triphenylphosphorane
- prop-2-enyl 2-(triphenyl-λ<sup>5</sup>-phosphanylidene)acetate
- (allyloxycarbonylmethylidene)triphenylphosphorane
- [(allyloxy)carbonyl]methyltriphenylphosphonium ylide
- [(allyloxycarbonyl)methylene]triphenylphosphorane
- Acetic acid,(triphenylphosphoranylidene)-,2-propenyl ester
- Allyl (triphenylphosphoranylidene)acetate
- prop-2-en-1-yl (triphenyl-lambda5-phosphanylidene)acetate
- ALLYL (TRIPHENYLPHOSPHORANYLIDENE)ACETA&
- Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate
- Allyl oxycarbonylmethylene triphenylphosphorane, 95 %
- Acetic acid, 2-(triphenylphosphoranylidene)-, 2-propen-1-yl ester
- prop-2-enyl 2-(triphenyl-λ5-phosphanylidene)acetate
-
- Inchi: 1S/C23H21O2P/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h2-17,19H,1,18H2
- InChI Key: JNQMUMNJRCNSAI-UHFFFAOYSA-N
- SMILES: C(OCC=C)(=O)C=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 360.12800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.6
Experimental Properties
- Color/Form: solid
- Density: 1.2±0.1 g/cm3
- Melting Point: 71-73 °C(lit.)
- Boiling Point: 500.2±43.0 °C at 760 mmHg
- Flash Point: 269.5±48.5 °C
- PSA: 36.11000
- LogP: 3.51190
- Solubility: Not determined
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A190125-1g |
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate |
104127-76-6 | 1g |
$ 450.00 | 2022-06-08 | ||
| TRC | A190125-2.5g |
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate |
104127-76-6 | 2.5g |
$ 750.00 | 2022-06-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657406-5g |
Allyl 2-(triphenyl-lambda5-phosphanylidene)acetate |
104127-76-6 | 98% | 5g |
¥2247 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657406-25g |
Allyl 2-(triphenyl-lambda5-phosphanylidene)acetate |
104127-76-6 | 98% | 25g |
¥8475 | 2023-04-17 |
Allyl 2-(triphenyl-$l^{5}-phosphanylidene)acetate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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